2-Thietanone

• IUPAC Name: thietan-2-one
• InChI: InChI=1S/C3H4OS/c4-3-1-2-5-3/h1-2H2
• InChI Key: KYSLXZJXRBTXDF-UHFFFAOYSA-N
• Canonical SMILES: C1CSC1=O
• Molecular Formula: C3H4OS
• DSSTOX Substance ID: DTXSID50445902
• Molecular Weight: 88.13 g/mol
• CAS RN: 2935-95-7

Description

2-Thietanone, also known as oxothietane, is a chemical compound with the molecular formula C3H4OS. It has an average mass of 88.128 Da and a monoisotopic mass of 87.998283 Da.

Molecular Structure Analysis

The molecular structure of 2-Thietanone consists of carbon ©, hydrogen (H), oxygen (O), and sulfur (S) atoms. The exact structure can be found in specialized chemical databases like ChemSpider.

Chemical Reactions Analysis

The specific chemical reactions involving 2-Thietanone are not detailed in the search results. Chemical reactions can vary widely depending on the conditions and the presence of other compounds.

Physical And Chemical Properties Analysis

2-Thietanone has specific physical and chemical properties related to its molecular structure. Detailed properties like melting point, boiling point, density, and others can be found in specialized chemical databases.

Scientific Research Applications

Chemical Reactions and Synthesis

2-Thietanone has been a subject of interest in chemical synthesis and reactions. Research by Föhlisch and Czauderna (1978) demonstrated that 2-Thietanone rapidly reacts with methanolic sodium hydrogen sulfide, forming a mixture of products including 2,4-dimethylthiophene-3-thiol and 3,6-dimethyl-7-oxa-2,5-dithiabicyclic [2.2.1]-heptane. This indicates its potential in complex organic syntheses and transformations (Föhlisch & Czauderna, 1978).

Spectroscopic Studies

Studies on the far-infrared spectra of ring compounds, including thietanone-3, have been conducted to understand its ring-puckering potential. Blackwell and Lord (1975) investigated the anharmonic ring-puckering vibration of thietanone-3, contributing to the understanding of its structural dynamics and potential applications in molecular spectroscopy (Blackwell & Lord, 1975).

Biological and Medicinal Chemistry

The reactivity of β-thiolactones, including 2-thietanones, has been explored in the context of bioorganic and medicinal chemistry. Noel, Delpech, and Crich (2012) investigated the reactivity of 2-thietanones towards thiols and amines, which is relevant in understanding its potential applications in the development of pharmaceuticals and bioactive molecules (Noel, Delpech, & Crich, 2012).

Molecular Structure Analysis

Research on the microwave spectrum and ring-puckering vibration of thietanone-3 provides insights into its molecular structure. Avirah, Cook, and Malloy (1975) studied its microwave spectrum, which is crucial for understanding the molecular geometry and electronic structure of 2-thietanone (Avirah, Cook, & Malloy, 1975).

Chemical Synthesis and Reactions

Föhlisch and Gottstein (1979) explored the synthesis of various 2,4-dimethyl-, 2,2,4-trimethyl-, and 2,2,4,4-tetramethyl-3-thietanones. This research underlines the versatility of 2-thietanone in synthetic chemistry, particularly in the formation of different substituted thietanones (Föhlisch & Gottstein, 1979).

Spectroscopic and Structural Studies

Studies on the structural aspects of 2-thietanone, such as those by Avirah, Cook, and Malloy (1975), contribute to a deeper understanding of its molecular characteristics, which is essential for its application in various scientific fields (Avirah, Cook, & Malloy, 1975).

Safety and Hazards

While specific safety and hazard information for 2-Thietanone was not found, it’s important to handle all chemical compounds with care. Personal protective equipment should be used as required, and adequate ventilation should be ensured.